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Compound of Interest

Compound Name: Perfluoroeicosane

Cat. No.: B048876

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available toxicological and
physicochemical information for Perfluoroeicosane (CAS No. 37589-57-4). It is critical to note
that there is a significant lack of specific toxicological studies for this substance. Much of the
understanding of its potential hazards is inferred from its structural similarity to other long-chain
per- and polyfluoroalkyl substances (PFAS). Therefore, this guide also discusses the general
toxicological properties of long-chain PFAS and the principles of read-across assessment,
which may be used to estimate the potential toxicity of data-poor substances like
Perfluoroeicosane. All information should be interpreted with caution, and this document
should not be considered a substitute for a formal risk assessment.

Physicochemical Properties of Perfluoroeicosane

A solid understanding of the physicochemical properties of a substance is fundamental to
assessing its potential toxicological and environmental fate. Perfluoroeicosane is a high-
molecular-weight, fully fluorinated organic compound.[1] Its key properties are summarized in

the table below.
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Property Value Reference
CAS Number 37589-57-4 [1]
Molecular Formula C20Fa2 [1][2]
Molecular Weight 1038.15 g/mol [11[2]
Appearance Whi.te solid (powder, crystals, 1]
or pieces)
Melting Point 164-166 °C [3]
Boiling Point 320 °C [3]
Density 1.764 g/cm3 [1]
Flash Point 320 °C [3]
Water Solubility Insoluble (predicted)

Dotetracontafluoroicosane,
Synonyms ) [1]
Perfluoro-n-eicosane

The high melting and boiling points, along with its density, are indicative of a stable and
persistent molecule.[1][4] The carbon-fluorine bond is one of the strongest in organic chemistry,
contributing to the exceptional thermal and chemical stability of Perfluoroeicosane.[4]

Available Toxicological Data from Safety Data
Sheets

The primary source of direct, albeit limited, toxicological information for Perfluoroeicosane
comes from its Safety Data Sheet (SDS). The available data is summarized below.
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. Hazard Precautionary
Endpoint o Reference
Classification Statements
P264, P280,
Skin S P302+P352,
) o Causes skin irritation [5]
Corrosion/Irritation P332+P317,
P362+P364
. ) P264, P280,
Serious Eye Causes serious eye
o o P305+P351+P338, [5]
Damage/Irritation irritation
P337+P317
Specific Target Organ ] P261, P271,
o ) May cause respiratory
Toxicity (Single T P304+P340, P319, [5]
irritation
Exposure) P403+P233, P405
Aquatic Toxicity No data available [5]

Persistence and
Degradability

No data available

[5]

Bioaccumulative _
_ No data available
Potential

[5]

Experimental Protocols: Detailed experimental protocols for the determination of the above-

mentioned hazards for Perfluoroeicosane are not publicly available. Standardized OECD

(Organisation for Economic Co-operation and Development) guidelines are typically followed

for such classifications.

The Read-Across Approach for Data-Poor

Substances

Given the absence of empirical toxicological data for Perfluoroeicosane, a common approach

in chemical risk assessment is "read-across".[6][7] This method involves using data from

structurally and mechanistically similar substances (analogues) to predict the properties of the

target substance.[6][7][8]
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The fundamental assumption of read-across is that substances with similar structures will have
similar physicochemical properties, behave similarly in biological systems, and thus exhibit
similar toxic effects.[7] For Perfluoroeicosane, appropriate analogues would be other long-
chain perfluoroalkanes or other long-chain PFAS.

The following diagram illustrates a generalized workflow for a read-across assessment.
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/Read-Across Workflow for Perfluoroeicosan

Problem Formulation:
Identify data gaps for
Perfluoroeicosane

Analogue Identification:
Search for structurally similar
long-chain PFAS with

available toxicity data

Data Extraction:
Gather physicochemical, toxicokinetic,
and toxicological data
from analogues

Evaluate Similarity

Analogue Evaluation:
Assess the similarity of analogues
to Perfluoroeicosane (structural,
metabolic, and mechanistic)

Data Gap Filling:
Predict toxicity of Perfluoroeicosane
based on analogue data

Assess Confidence

Uncertainty Analysis:
Document all assumptions, justifications,
and uncertainties in the
read-across assessment
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A generalized workflow for a read-across toxicological assessment.
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Potential Toxicological Profile of Perfluoroeicosane
Based on Long-Chain PFAS Analogues

While direct evidence is lacking, the toxicological properties of other long-chain PFAS can
provide insights into the potential hazards of Perfluoroeicosane. Generally, the toxicity of
PFAS is observed to increase with the length of the carbon chain.[9][10] Long-chain PFAS are
known to be persistent in the environment and to bioaccumulate in living organisms.[9]

Potential Health Effects Associated with Long-Chain PFAS:

o Hepatotoxicity: Liver enlargement is a common finding in animal studies with long-chain
PFAS.

o Developmental Toxicity: Adverse effects on fetal development have been observed in animal
studies.

¢ Immunotoxicity: Some long-chain PFAS have been shown to suppress the immune system.

o Endocrine Disruption: Interference with hormone systems, particularly thyroid hormones, has
been reported.

» Carcinogenicity: Some long-chain PFAS are considered potentially carcinogenic.
Potential Mechanisms of Toxicity for Long-Chain PFAS:

The mechanisms of PFAS toxicity are complex and not fully elucidated but are thought to
involve:

» Mitochondrial Toxicity: Longer-chain perfluorinated carboxylic acids (PFCAs) have been
shown to induce mitochondrial dysfunction, with toxicity increasing with chain length.[10]

o Oxidative Stress: The generation of reactive oxygen species has been implicated in the
toxicity of some PFAS.

e Endocrine Disruption: PFAS can interfere with the synthesis, transport, and metabolism of
hormones.
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It is important to reiterate that these effects and mechanisms are described for other long-chain
PFAS and have not been specifically demonstrated for Perfluoroeicosane.

Future Research and Data Needs

The significant data gaps for Perfluoroeicosane highlight a clear need for further research. To
adequately assess its potential risk to human health and the environment, the following studies
are essential:

« In vitro toxicological screening: To assess cytotoxicity, genotoxicity, and potential for
endocrine disruption.

« In vivo studies: To determine acute and chronic toxicity, including the identification of target
organs and the establishment of NOAELs and LOAELSs.

o Toxicokinetic studies: To understand the absorption, distribution, metabolism, and excretion
of Perfluoroeicosane.

» Environmental fate and transport studies: To determine its persistence, bioaccumulation
potential, and mobility in various environmental compartments.

Without such data, any assessment of the toxicological profile of Perfluoroeicosane remains
speculative and reliant on read-across from other compounds, with inherent uncertainties.
Professionals in research, drug development, and regulatory affairs should be aware of these
data limitations when handling or considering the use of Perfluoroeicosane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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